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Compound of Interest

2-((p-
Aminophenyl)sulphonyl)ethanol

cat. No.: B1266255

Compound Name:

An In-depth Technical Guide to 2-((p-Aminophenyl)sulphonyl)ethanol

This technical guide provides a comprehensive overview of 2-((p-
Aminophenyl)sulphonyl)ethanol (CAS No. 5246-58-2), a chemical intermediate of interest to
researchers, scientists, and professionals in drug development. This document collates
available material safety data, physical and chemical properties, and outlines general
experimental procedures.

Chemical Identification and Properties

2-((p-Aminophenyl)sulphonyl)ethanol is a sulfone compound containing a primary amine
and a hydroxyl group. Its chemical structure and properties are summarized below.
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Property Value Source
CAS Number 5246-58-2 [1112]
Molecular Formula CsH11NOsS [1][2]
Molecular Weight 201.24 g/mol [1]
Melting Point 210-213 °C (decomposes) [3]
Boiling Point (Predicted) 469.2 £ 45.0 °C [3]
Density (Predicted) 1.364 + 0.06 g/cm?3 [3]

pKa (Predicted) 13.83+0.10 [3]
Appearance Powder [2]

Hazard Identification and Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-((p-Aminophenyl)sulphonyl)ethanol is classified as a hazardous substance.[1]

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye lIrritation 2 L
Irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Signal Word: Warning[3]

Hazard Pictograms:
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GHS Hazard Pictograms

Click to download full resolution via product page

Caption: GHS pictogram for skin, eye, and respiratory irritation.

Precautionary Statements:[3]
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols
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While specific, detailed experimental protocols for 2-((p-Aminophenyl)sulphonyl)ethanol are
not readily available in the public domain, this section provides general methodologies for its
synthesis, handling, and analysis based on common laboratory practices for similar sulfonyl
compounds.

General Synthesis Pathway

The synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol can be conceptualized as a multi-
step process, likely starting from a nitro-substituted precursor. A possible synthetic route is the
reduction of a nitro group to an amine. A Chinese patent describes a general method for
preparing 2-hydroxyethyl sulfone aniline derivatives by reducing the corresponding
nitrobenzene derivative with hydrazine hydrate in the presence of a catalyst.[4]

. Step 1 Reduction Reaction Step 2 > -
G-((p-N|tr0phenyl)suIphonyl)ethanMe_gl’ Hydrazine Hydrate, Catalyst) G-((p-Am|nophenyl)suIphonyl)ethanfD

Click to download full resolution via product page

Caption: A potential synthesis pathway for 2-((p-Aminophenyl)sulphonyl)ethanol.

General Laboratory Handling Workflow

Safe handling of this compound is crucial due to its irritant properties. The following workflow
outlines the key steps for handling 2-((p-Aminophenyl)sulphonyl)ethanol in a laboratory
setting.[5][6]
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Preparation
1. Review MSDS
2. Wear appropriate PPE
(Gloves, Goggles, Lab Coat)
Handling

3. Work in a WeII ventilated area
or fume hood
4.

Weigh and transfer carefully

React1 hn/Use

5. Use appropriate glassware
6. Monitor reaction conditions

Cleanup arld Disposal

7. Decontamlnate glassware
and work surfaces

8. Dispose of waste in
labeled containers

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical compounds.

General Analytical Method

High-Performance Liquid Chromatography (HPLC) is a common analytical technique for the
separation and quantification of organic compounds. While a specific method for 2-((p-
Aminophenyl)sulphonyl)ethanol was not found, a reverse-phase HPLC method for a similar
compound, 2-((4-Aminophenyl)sulfonyl)ethyl hydrogen sulfate, has been described and could
be adapted.[7]

Representative HPLC Conditions:

e Column: C18 reverse-phase column
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» Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol).

o Detection: UV detector at a wavelength determined by the UV absorbance spectrum of the
compound.

o Flow Rate: Typically 1.0 mL/min.

Injection Volume: Typically 10-20 pL.

Toxicological and Ecotoxicological Information

Detailed toxicological and ecotoxicological data for 2-((p-Aminophenyl)sulphonyl)ethanol are
not readily available in the reviewed literature. The GHS classification indicates that the primary
hazards are skin, eye, and respiratory irritation upon single exposure.[1] No information was
found regarding chronic toxicity, carcinogenicity, mutagenicity, or environmental fate.

Storage and Disposal

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as
strong oxidizing agents.[3] Keep the container tightly closed.

Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations.[3] It is recommended to use a licensed professional waste disposal

service.

Conclusion

2-((p-Aminophenyl)sulphonyl)ethanol is a chemical intermediate with identified hazards of
skin, eye, and respiratory irritation. While detailed experimental protocols and comprehensive
toxicological and environmental data are limited in the public domain, this guide provides a
summary of the available safety information and general procedures for its handling, synthesis,
and analysis. Researchers and professionals should exercise caution and adhere to standard
laboratory safety practices when working with this compound. It is highly recommended to
obtain a comprehensive Safety Data Sheet (SDS) from the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1266255?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-p-aminophenyl-sulphonyl-etha-dic309589.html
https://shanxifaerken.lookchem.com/products/Cas-5246-58-2-2--p-aminophenyl-sulphonyl-ethanol-36765492.html
https://shanxifaerken.lookchem.com/products/Cas-5246-58-2-2--p-aminophenyl-sulphonyl-ethanol-36765492.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9911514.htm?N=Global
https://patents.google.com/patent/CN101037405A/en
https://patents.google.com/patent/CN101037405A/en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://sielc.com/ethanol-2-4-aminophenylsulfonyl-hydrogen-sulfate-ester
https://sielc.com/ethanol-2-4-aminophenylsulfonyl-hydrogen-sulfate-ester
https://www.benchchem.com/product/b1266255#2-p-aminophenyl-sulphonyl-ethanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1266255#2-p-aminophenyl-sulphonyl-ethanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1266255#2-p-aminophenyl-sulphonyl-ethanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1266255#2-p-aminophenyl-sulphonyl-ethanol-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266255?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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